Cas no 1806911-14-7 (Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate)

• Product Name: Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate
• CAS No: 1806911-14-7
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4862935
• Update Time: 2025-06-07

Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)3-2-4(6(10)11)7(12)13-5(3)9/h2,6H,1H3
• InChI Key： RXNHLAXNQXGVLM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(C(=O)OC)=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate

Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1806911-14-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1806911-14-7) is a highly valuable intermediate in the field of pharmaceutical synthesis, particularly in the development of novel bioactive compounds. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate consists of a pyridine core substituted with bromine, difluoromethyl, and iodine atoms at specific positions. These substituents contribute to its reactivity and make it a versatile building block for synthesizing more complex molecules. The presence of both bromine and iodine atoms allows for further functionalization via cross-coupling reactions, which are widely employed in the construction of heterocyclic compounds.

In recent years, there has been a growing interest in the development of pyridine-based derivatives due to their diverse biological activities. Pyridines are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The compound Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate has been explored in several research studies as a precursor for synthesizing novel therapeutic agents.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the development of anticancer drugs. The structural features of Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate make it an ideal candidate for designing kinase inhibitors with high selectivity and potency. Recent studies have demonstrated its utility in generating inhibitors that target specific kinases involved in cancer progression.

Another area where this compound has shown promise is in the development of antiviral agents. The increasing prevalence of viral infections has necessitated the discovery of new antiviral drugs with improved efficacy and reduced side effects. The pyridine core and its substituents in Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate have been found to interact with viral enzymes, inhibiting their activity and thereby reducing viral replication.

The synthetic methodologies for preparing Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate have also been extensively studied. Various synthetic routes have been developed, each offering distinct advantages in terms of yield, purity, and scalability. These methods often involve multi-step reactions that require careful optimization to ensure high-quality products. The availability of efficient synthetic protocols has facilitated its widespread use in pharmaceutical research.

The chemical properties of Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate make it an excellent candidate for further derivatization. Its reactivity towards nucleophiles allows for the introduction of various functional groups, enabling the creation of a diverse library of pyridine derivatives. This flexibility is particularly valuable in drug discovery, where the ability to modify molecular structure is crucial for optimizing biological activity.

In conclusion, Methyl 2-bromo-5-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1806911-14-7) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel bioactive compounds. As our understanding of drug mechanisms continues to evolve, the applications of this compound are expected to expand further, contributing to advancements in medicine and therapeutics.